(1S,2R,18R,19R,22S,25R,28R,40S)-2-[(2R,4S,5R,6S)-4-amino-5-hydroxy-4,6-dimethyloxan-2-yl]oxy-22-(2-amino-2-oxoethyl)-5-chloro-18,32,35,37,48-pentahydroxy-19-[[(2R)-4-methyl-2-(methylamino)pentanoyl]amino]-20,23,26,42,44-pentaoxo-7,13-dioxa-21,24,27,41,43-pentazaoctacyclo[26.14.2.23,6.214,17.18,12.129,33.010,25.034,39]pentaconta-3,5,8,10,12(48),14(47),15,17(46),29(45),30,32,34(39),35,37,49-pentadecaene-40-carboxylic acid
(1S,2R,18R,19R,22S,25R,28R,40S)-2-[(2R,4S,5R,6S)-4-amino-5-hydroxy-4,6-dimethyloxan-2-yl]oxy-22-(2-amino-2-oxoethyl)-5-chloro-18,32,35,37,48-pentahydroxy-19-[[(2R)-4-methyl-2-(methylamino)pentanoyl]amino]-20,23,26,42,44-pentaoxo-7,13-dioxa-21,24,27,41,43-pentazaoctacyclo[26.14.2.23,6.214,17.18,12.129,33.010,25.034,39]pentaconta-3,5,8,10,12(48),14(47),15,17(46),29(45),30,32,34(39),35,37,49-pentadecaene-40-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
111073-22-4
VCID:
VC0026309
InChI:
InChI=1S/C60H66ClN9O19/c1-23(2)14-34(64-5)53(78)69-47-49(75)25-6-10-30(11-7-25)87-39-17-28-18-40(50(39)76)88-38-13-9-27(16-33(38)61)51(89-42-22-60(4,63)52(77)24(3)86-42)48-58(83)68-46(59(84)85)32-19-29(71)20-37(73)43(32)31-15-26(8-12-36(31)72)44(55(80)70-48)67-56(81)45(28)66-54(79)35(21-41(62)74)65-57(47)82/h6-13,15-20,23-24,34-35,42,44-49,51-52,64,71-73,75-77H,14,21-22,63H2,1-5H3,(H2,62,74)(H,65,82)(H,66,79)(H,67,81)(H,68,83)(H,69,78)(H,70,80)(H,84,85)/t24-,34+,35-,42-,44+,45+,46-,47+,48-,49+,51+,52-,60-/m0/s1
SMILES:
CC1C(C(CC(O1)OC2C3C(=O)NC(C4=CC(=CC(=C4C5=C(C=CC(=C5)C(C(=O)N3)NC(=O)C6C7=CC(=C(C(=C7)OC8=C(C=C2C=C8)Cl)O)OC9=CC=C(C=C9)C(C(C(=O)NC(C(=O)N6)CC(=O)N)NC(=O)C(CC(C)C)NC)O)O)O)O)C(=O)O)(C)N)O
Molecular Formula:
C60H66ClN9O19
Molecular Weight:
1252.682
(1S,2R,18R,19R,22S,25R,28R,40S)-2-[(2R,4S,5R,6S)-4-amino-5-hydroxy-4,6-dimethyloxan-2-yl]oxy-22-(2-amino-2-oxoethyl)-5-chloro-18,32,35,37,48-pentahydroxy-19-[[(2R)-4-methyl-2-(methylamino)pentanoyl]amino]-20,23,26,42,44-pentaoxo-7,13-dioxa-21,24,27,41,43-pentazaoctacyclo[26.14.2.23,6.214,17.18,12.129,33.010,25.034,39]pentaconta-3,5,8,10,12(48),14(47),15,17(46),29(45),30,32,34(39),35,37,49-pentadecaene-40-carboxylic acid
CAS No.: 111073-22-4
Cat. No.: VC0026309
Molecular Formula: C60H66ClN9O19
Molecular Weight: 1252.682
* For research use only. Not for human or veterinary use.
![(1S,2R,18R,19R,22S,25R,28R,40S)-2-[(2R,4S,5R,6S)-4-amino-5-hydroxy-4,6-dimethyloxan-2-yl]oxy-22-(2-amino-2-oxoethyl)-5-chloro-18,32,35,37,48-pentahydroxy-19-[[(2R)-4-methyl-2-(methylamino)pentanoyl]amino]-20,23,26,42,44-pentaoxo-7,13-dioxa-21,24,27,41,43-pentazaoctacyclo[26.14.2.23,6.214,17.18,12.129,33.010,25.034,39]pentaconta-3,5,8,10,12(48),14(47),15,17(46),29(45),30,32,34(39),35,37,49-pentadecaene-40-carboxylic acid - 111073-22-4](/images/no_structure.jpg)
Specification
| CAS No. | 111073-22-4 |
|---|---|
| Molecular Formula | C60H66ClN9O19 |
| Molecular Weight | 1252.682 |
| Standard InChI | InChI=1S/C60H66ClN9O19/c1-23(2)14-34(64-5)53(78)69-47-49(75)25-6-10-30(11-7-25)87-39-17-28-18-40(50(39)76)88-38-13-9-27(16-33(38)61)51(89-42-22-60(4,63)52(77)24(3)86-42)48-58(83)68-46(59(84)85)32-19-29(71)20-37(73)43(32)31-15-26(8-12-36(31)72)44(55(80)70-48)67-56(81)45(28)66-54(79)35(21-41(62)74)65-57(47)82/h6-13,15-20,23-24,34-35,42,44-49,51-52,64,71-73,75-77H,14,21-22,63H2,1-5H3,(H2,62,74)(H,65,82)(H,66,79)(H,67,81)(H,68,83)(H,69,78)(H,70,80)(H,84,85)/t24-,34+,35-,42-,44+,45+,46-,47+,48-,49+,51+,52-,60-/m0/s1 |
| Standard InChI Key | ZCEYMCQPQYXGAV-UMAVYUFRSA-N |
| SMILES | CC1C(C(CC(O1)OC2C3C(=O)NC(C4=CC(=CC(=C4C5=C(C=CC(=C5)C(C(=O)N3)NC(=O)C6C7=CC(=C(C(=C7)OC8=C(C=C2C=C8)Cl)O)OC9=CC=C(C=C9)C(C(C(=O)NC(C(=O)N6)CC(=O)N)NC(=O)C(CC(C)C)NC)O)O)O)O)C(=O)O)(C)N)O |
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